5-chloro-N-(6-fluorobenzo[d]thiazol-2-yl)-2-nitro-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: 5-chloro-N-(6-fluoro-1,3-benzothiazol-2-yl)-2-nitro-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C20H12ClFN4O3S/c21-13-3-6-17(26(28)29)15(8-13)19(27)25(11-12-2-1-7-23-10-12)20-24-16-5-4-14(22)9-18(16)30-20/h1-10H,11H2
• InChI Key: WQLAIKMQOOQSSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CN(C2=NC3=C(S2)C=C(C=C3)F)C(=O)C4=C(C=CC(=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C20H12ClFN4O3S
• Molecular Weight: 442.9 g/mol

Description

The compound “5-chloro-N-(6-fluorobenzo[d]thiazol-2-yl)-2-nitro-N-(pyridin-3-ylmethyl)benzamide” is a derivative of benzothiazole. Benzothiazole derivatives have a wide range of medicinal and biological properties, including anti-inflammatory, analgesic, and lipid peroxidation activities.

Synthesis Analysis

The synthesis of benzothiazole derivatives involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed using various spectroscopic techniques. For instance, IR spectroscopy can be used to identify functional groups, while 1H-NMR and 13C-NMR can provide information about the hydrogen and carbon environments in the molecule.

Chemical Reactions Analysis

Benzothiazole derivatives exhibit anti-inflammatory activity, which is mediated chiefly through the inhibition of the biosynthesis of prostaglandins. Prostaglandins are derived from arachidonic acid, which originates from cell membrane phospholipids through the action of phospholipase A2.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be determined using various techniques. For instance, the melting point can be determined using a melting point apparatus, while the yield can be calculated based on the weight of the product obtained.

Scientific Research Applications

Anti-Tubercular Activity

• This compound has garnered attention due to its potential as an anti-tubercular agent. Recent synthetic developments have led to benzothiazole-based derivatives with inhibitory activity against Mycobacterium tuberculosis (M. . These compounds were compared to standard reference drugs, and their better inhibition potency was observed.

Synthetic Pathways

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Structure-Activity Relationships (SAR)

• Understanding the relationship between the molecular structure of these derivatives and their anti-tubercular activity is crucial. .

Other Potential Applications

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Mechanism of Action

Target of Action

Benzothiazole derivatives have been known to exhibit potent inhibitory activity againstMycobacterium tuberculosis . The target protein could be DprE1 , a crucial enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis .

Mode of Action

Benzothiazole derivatives are known to interact with their target proteins, leading to inhibition of the protein’s function . This interaction could potentially disrupt the normal functioning of the bacteria, leading to its death .

Biochemical Pathways

The compound likely affects the cell wall biosynthesis pathway of Mycobacterium tuberculosis. By inhibiting the function of the DprE1 enzyme, the compound prevents the formation of a vital component of the bacterial cell wall . This disruption in the cell wall biosynthesis can lead to the death of the bacteria .

Result of Action

The result of the compound’s action is likely the inhibition of Mycobacterium tuberculosis growth. By disrupting the cell wall biosynthesis, the compound can cause the death of the bacteria, thus exhibiting its anti-tubercular activity .

Future Directions

Benzothiazole derivatives have shown promise in various fields, particularly as anti-inflammatory agents. Future research could focus on optimizing their synthesis, improving their efficacy, and minimizing any potential side effects. Additionally, these compounds could be evaluated for their potential in other therapeutic areas.